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This guide provides an in-depth technical analysis of the spectral data for 1,3-
diacetoxypropane (CAS RN: 628-66-0), a widely used diester in organic synthesis.[1]
Intended for researchers, scientists, and professionals in drug development, this document
offers a comprehensive examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR),
and Mass Spectrometry (MS) data, underpinned by field-proven insights and methodologies.

Introduction

1,3-Diacetoxypropane, also known as trimethylene diacetate, is the diacetate ester of
propane-1,3-diol.[2][3] Its chemical formula is C7H1204, with a molecular weight of 160.17 g/mol
[1][4][5] The unambiguous characterization of this molecule is paramount for its application as
a solvent, a monomer in polymer synthesis, and as an intermediate in the production of
pharmaceuticals and agrochemicals. Spectroscopic techniques are the cornerstone of this
characterization, providing a detailed fingerprint of the molecule's structure and purity. This
guide will delve into the theoretical and practical aspects of acquiring and interpreting the NMR,
IR, and mass spectra of 1,3-diacetoxypropane.

Molecular Structure and Symmetry
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A foundational understanding of the molecular structure is crucial for interpreting its spectral
data. 1,3-Diacetoxypropane possesses a plane of symmetry through the central carbon (C2)
of the propane backbone. This symmetry dictates that the two acetate groups and the two
terminal methylene groups (C1 and C3) are chemically equivalent. This equivalence will be
directly reflected in the simplicity of its NMR spectra.

Caption: Ball-and-stick model of 1,3-diacetoxypropane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of
organic molecules.

'H NMR Spectroscopy

Theoretical Analysis: The *H NMR spectrum of 1,3-diacetoxypropane is predicted to be simple
due to the molecule's symmetry. We expect to see three distinct signals:

e Asinglet for the six equivalent methyl protons (CHs) of the two acetate groups.

o Atriplet for the four equivalent methylene protons (CHz) adjacent to the ester oxygens (C1
and C3).

o A pentet (or quintet) for the two methylene protons at the central position (C2) of the propane
chain.

Experimental Protocol: *H NMR A standard protocol for acquiring a high-resolution *H NMR
spectrum of a liquid sample like 1,3-diacetoxypropane is as follows:

o Sample Preparation: Dissolve approximately 5-10 mg of 1,3-diacetoxypropane in 0.6-0.7
mL of a deuterated solvent (e.g., CDCIs) in a standard 5 mm NMR tube. The use of a
deuterated solvent is crucial to avoid large solvent signals that would obscure the analyte's
resonances.[6]

e Instrument Setup: Utilize a 300-500 MHz NMR spectrometer.

e Acquisition Parameters:
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[e]

Pulse Sequence: A standard single-pulse sequence is sufficient.

o

Number of Scans: 8-16 scans are typically adequate for a sample of this concentration.

[¢]

Relaxation Delay: A delay of 1-2 seconds between scans is recommended.

[¢]

Acquisition Time: An acquisition time of 2-4 seconds will provide good resolution.

e Processing: Fourier transform the acquired free induction decay (FID) and phase correct the
resulting spectrum. Reference the spectrum to the residual solvent peak (e.g., CHCIs at 7.26

ppm).

Data Summary and Interpretation

Predicted Chemical

Shift () / ppm Multiplicity Integration Assignment
~2.05 Singlet 6H 2 X -OCOCH:s
~4.15 Triplet 4H 2 X -OCHa2-
~1.95 Pentet 2H -CH2-CH2-CH2-

The chemical shifts are predicted based on standard values for similar functional groups.

The singlet at approximately 2.05 ppm corresponds to the six protons of the two equivalent
methyl groups of the acetate moieties. The downfield triplet at around 4.15 ppm is assigned to
the four protons of the two methylene groups directly attached to the electron-withdrawing ester
oxygen atoms. The upfield pentet at about 1.95 ppm arises from the two protons of the central
methylene group, which is coupled to the four adjacent methylene protons, resulting in a pentet
according to the n+1 rule (4+1=5).

3C NMR Spectroscopy

Theoretical Analysis: Due to the molecule's symmetry, the 13C NMR spectrum is also expected
to be simple, showing only four distinct signals:

» A signal for the two equivalent carbonyl carbons (C=0) of the acetate groups.
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o A signal for the two equivalent methyl carbons (-CHs) of the acetate groups.
» A signal for the two equivalent terminal methylene carbons (-CH2-O) of the propane chain.
o Asignal for the central methylene carbon (-CHz-) of the propane chain.

Experimental Protocol: 13C NMR The protocol for 13C NMR is similar to that for tH NMR, with
some key differences in acquisition parameters:

o Sample Preparation: A slightly more concentrated sample (20-50 mg in 0.6-0.7 mL of
deuterated solvent) is often beneficial due to the lower natural abundance of the 13C isotope.

[5]

e Instrument Setup: A 75-125 MHz NMR spectrometer (corresponding to a 300-500 MHz *H
frequency) is typically used.

e Acquisition Parameters:

o Pulse Sequence: A standard single-pulse sequence with proton decoupling is used to
simplify the spectrum to single lines for each carbon.

o Number of Scans: A larger number of scans (e.g., 128-1024) is required to achieve a good
signal-to-noise ratio.

o Relaxation Delay: A relaxation delay of 2-5 seconds is appropriate.

e Processing: Similar to *H NMR, the FID is Fourier transformed, and the spectrum is
referenced to the solvent peak (e.g., CDCIs at 77.16 ppm).

Data Summary and Interpretation
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Chemical Shift (d) / ppm Assignment
~170.8 C=0

~61.5 -OCHa2-

~25.5 -CHz2-CH2-CHa2-
~21.0 -OCOCHs

Data obtained from SpectraBase.[7]

The downfield signal at approximately 170.8 ppm is characteristic of a carbonyl carbon in an
ester.[8] The signal at around 61.5 ppm corresponds to the two equivalent methylene carbons
directly bonded to the ester oxygens. The signal at approximately 25.5 ppm is assigned to the
central methylene carbon of the propane backbone. The most upfield signal at about 21.0 ppm
is attributed to the two equivalent methyl carbons of the acetate groups.[9]

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a
molecule.

Theoretical Analysis: The IR spectrum of 1,3-diacetoxypropane is expected to be dominated
by the characteristic absorptions of the ester functional group. Key expected absorptions
include:

¢ Astrong C=0 stretching vibration.
e C-O stretching vibrations.
e C-H stretching and bending vibrations.

Experimental Protocol: FTIR of a Liquid Sample For a neat liquid like 1,3-diacetoxypropane,
the following attenuated total reflectance (ATR) or transmission protocols can be used:

e ATR-FTIR:

o Ensure the ATR crystal is clean.
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o Place a single drop of 1,3-diacetoxypropane onto the crystal.

o Acquire the spectrum. This method requires minimal sample preparation.[10][11]

e Transmission (Salt Plates):
o Place a drop of the liquid sample onto a polished salt plate (e.g., NaCl or KBr).
o Place a second salt plate on top to create a thin liquid film.
o Mount the plates in the spectrometer and acquire the spectrum.[10][12]

Data Summary and Interpretation

**Frequency (cm™?) ** Intensity Assignment

~2970 Medium C-H stretch (alkane)
~1740 Strong, Sharp C=0 stretch (ester)
~1370 Medium C-H bend (methyl)
~1240 Strong C-0 stretch (ester)
~1045 Strong C-O stretch (ester)

Data obtained from the NIST Chemistry WebBook.

The most prominent feature in the IR spectrum is the strong, sharp absorption at approximately
1740 cm~1, which is characteristic of the carbonyl (C=0) stretch in a saturated ester. The
strong bands at around 1240 cm~* and 1045 cm~! are assigned to the C-O stretching
vibrations of the ester group. The absorptions in the 2970 cm~1 region are due to the C-H
stretching vibrations of the alkane backbone and methyl groups. The band around 1370 cm~1is
indicative of a C-H bending vibration of the methyl groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its identification.
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Theoretical Analysis: In electron ionization (El) mass spectrometry, 1,3-diacetoxypropane is
expected to undergo fragmentation.[6][13][14][15][16] The molecular ion peak (M*) at m/z 160
may be observed, though it might be weak. Common fragmentation pathways for esters include
alpha-cleavage and McLafferty rearrangement, although the latter is not possible for 1,3-
diacetoxypropane due to the lack of a gamma-hydrogen. Key expected fragments include:

e Loss of an acetoxy group (-OCOCHSs) to give a fragment at m/z 101.

e Loss of an acetic acid molecule (-CHzCOOH) to give a fragment at m/z 100.

e An acylium ion ([CHsCOJ]*) at m/z 43, which is often the base peak for acetates.

Experimental Protocol: GC-MS Gas chromatography-mass spectrometry is a suitable
technique for the analysis of volatile compounds like 1,3-diacetoxypropane.

» Sample Preparation: Prepare a dilute solution of 1,3-diacetoxypropane in a volatile organic
solvent (e.g., dichloromethane or ethyl acetate).

e GC Conditions:

o Column: A nonpolar or moderately polar capillary column (e.g., DB-5 or DB-WAX).

o Injection: Split/splitless injection.

o Temperature Program: A temperature ramp from a low initial temperature (e.g., 50 °C) to a
higher final temperature (e.g., 250 °C) to ensure good separation.

e MS Conditions:

o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan a mass range of m/z 30-200.

Data Summary and Interpretation
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m/z Relative Intensity Proposed Fragment
101 Moderate [M - OCOCHs]*

100 Moderate [M - CH3sCOOH]*

73 Moderate [CH20COCHSs]*

43 High (Base Peak) [CHsCOJ]*

Data obtained from the NIST Chemistry WebBook.

The mass spectrum typically shows a prominent base peak at m/z 43, corresponding to the
stable acylium ion [CH3CO]*. The fragment at m/z 101 results from the loss of an acetoxy
radical. The peak at m/z 100 is due to the loss of a neutral acetic acid molecule. The fragment
at m/z 73 corresponds to the [CH20COCHs]* ion. The molecular ion peak at m/z 160 may be
weak or absent.

Caption: Proposed fragmentation pathway for 1,3-diacetoxypropane in EI-MS.

Conclusion

The combined application of NMR, IR, and Mass Spectrometry provides a robust and
unequivocal structural confirmation of 1,3-diacetoxypropane. The symmetry of the molecule is
clearly reflected in the simplicity of its *H and 13C NMR spectra. The characteristic ester
functional group is readily identified by the strong carbonyl absorption in the IR spectrum. Mass
spectrometry confirms the molecular weight and provides a predictable fragmentation pattern
dominated by the formation of the acylium ion. This comprehensive spectral dataset serves as
a reliable reference for the quality control and characterization of 1,3-diacetoxypropane in
various scientific and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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